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Compound of Interest

Compound Name: (~2~H_20_)Dodecanedioic acid

Cat. No.: B1357188 Get Quote

Ensuring the safe and compliant disposal of chemical waste is a critical component of

laboratory safety and environmental responsibility. This guide provides essential, step-by-step

procedures for the proper disposal of dodecanedioic acid, tailored for researchers, scientists,

and drug development professionals.

Immediate Safety and Handling Precautions
Dodecanedioic acid is a white, crystalline powder that, while readily biodegradable and

possessing low environmental hazard potential, requires careful handling to mitigate risks.[1][2]

The primary hazard associated with dodecanedioic acid is serious eye irritation.[1][2][3][4] It

may also cause skin and respiratory irritation.[1][5] When handling this chemical, always

adhere to the following personal protective equipment (PPE) guidelines:

Eye Protection: Wear tightly fitting safety goggles.[6]

Hand Protection: Use chemical-impermeable gloves.[6]

Respiratory Protection: In situations where dust formation is likely, use a full-face respirator.

[6][7]

Body Protection: Wear appropriate protective clothing to prevent skin contact.[6]
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Step-by-Step Disposal Protocol for Dodecanedioic
Acid
The guiding principle for the disposal of dodecanedioic acid is to adhere to all local, state, and

federal regulations.[5][8]

1. Waste Collection and Storage:

Place waste dodecanedioic acid in a suitable, clearly labeled, and closed container for
disposal.[1][8]
Store the sealed container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.[1][7]

2. Accidental Spill Cleanup:

In the event of a minor spill, immediately clean it up to prevent the generation of dust.[5]
Avoid breathing any dust and prevent contact with skin and eyes.[5]
Carefully sweep the solid material and place it into a designated, sealed container for waste
disposal.[7][8]
After the solid has been removed, thoroughly clean the contaminated surfaces with water.[1]
Collect any contaminated wash water for treatment and disposal; do not allow it to enter
drains.[2][5]

3. Final Disposal:

Consult your institution's Environmental Health and Safety (EHS) department or a licensed
professional waste disposal service to determine the appropriate disposal method.
Recycling should be considered as a viable option where possible.[5]
All disposal methods must be in strict accordance with local, state, and federal
environmental regulations.[5]

Quantitative Safety and Environmental Data
The following table summarizes key quantitative data for dodecanedioic acid, providing a quick

reference for safety and environmental impact assessment.
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Parameter Value Reference

Acute Oral Toxicity (LD50) > 5000 mg/kg [5]

Biodegradability 86% (Readily biodegradable) [1]

Melting Point 127 - 129 °C [3]

Boiling Point 245 °C at 13 hPa [3]

Partition Coefficient (log Pow) 3.2 at 25 °C [3]

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

dodecanedioic acid.
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Caption: Workflow for the proper disposal of dodecanedioic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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